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Compound of Interest

Compound Name: 2,3,4-Trifluoroaniline

Cat. No.: B1293922

Essential Safety and Handling Guide for 2,3,4-
Trifluoroaniline

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of 2,3,4-Trifluoroaniline, ensuring laboratory safety and
operational integrity.

This document provides critical safety and logistical information for the handling of 2,3,4-
Trifluoroaniline (CAS No. 3862-73-5). Adherence to these protocols is essential for minimizing
risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2,3,4-Trifluoroaniline is a hazardous chemical that requires stringent safety measures. It is
harmful if swallowed or in contact with the skin, causes skin irritation, and can lead to serious
eye damage.[1] Prolonged or repeated exposure may cause organ damage. Furthermore, this
substance is toxic to aquatic life with long-lasting effects.[2][3]

Quantitative Data Summary:
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Property Value Source
Molecular Formula C6H4F3N [1]
Molecular Weight 147.10 g/mol

Form Liquid

Boiling Point 92 °C at 48 mmHg

Density 1.393 g/mL at 25 °C

Flash Point 68 °C (154.4 °F) - closed cup

CAS Number 3862-73-5 [2]

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield (8-inch minimum).

[3]

To protect against splashes
and vapors that can cause

serious eye damage.

Skin Protection

Chemical-resistant gloves
(Butyl rubber, Neoprene, or
PVC) and a complete suit

protecting against chemicals.

To prevent skin contact, which
can be harmful. The type of
protective equipment must be
selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.[3]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
filter (e.g., type ABEK) should
be used if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[2]
[3] A full-face supplied air
respirator may be necessary

for higher concentrations.[3]

To prevent inhalation of

harmful vapors.

Operational Plan for Handling

A systematic approach to handling 2,3,4-Trifluoroaniline is crucial for safety. The following

workflow outlines the key steps from receiving the chemical to its use in experimental

procedures.
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Operational Workflow for Handling 2,3,4-Trifluoroaniline

Receiving and Storage

Receiving:
Inspect container for leaks or damage.

Intact Container

Storage:

Keep container tightly closed.

Store in a cool, dry, well-ventilated area away from incompatible materials (e.g., strong oxidizing agents).

-

J

Caption: Operational workflow for handling 2,3,4-Trifluoroaniline.
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Handlin%and Use

Preparation:
Work in a chemical fume hood.
Ensure all necessary PPE is worn

j\

;

Weighing:
Use a non-sparking tool.
M

inimize the creation of vapors.

;

Use in Reaction:

Add to the reaction vessel slowly.
Maintain constant ventilation.
o J

Post-Exgeriment

(

Decontamination:

lean all equipment and work surfaces thoroughl

;

[Collect all waste in a designated, labeled, and sealed container.]

Waste Collection:

-

J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/product/b1293922?utm_src=pdf-body-img
https://www.benchchem.com/product/b1293922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of 2,3,4-Trifluoroaniline and its contaminated materials is critical to prevent
environmental harm and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

o Waste Segregation: All waste contaminated with 2,3,4-Trifluoroaniline, including unused
product, reaction residues, and contaminated lab supplies (e.g., gloves, pipette tips), must
be collected in a dedicated, properly labeled, and sealed waste container.

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "2,3,4-Trifluoroaniline" and associated hazard symbols.

o Storage of Waste: Store the sealed waste container in a designated hazardous waste
accumulation area, away from incompatible materials.

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
chemical waste disposal company.[4] This combustible material may be burned in a chemical
incinerator equipped with an afterburner and scrubber.[3]

» Contaminated Packaging: Empty containers should be triple-rinsed (or equivalent) and can
then be offered for recycling or reconditioning. Alternatively, puncture the packaging to
render it unusable and dispose of it in a sanitary landfill.[5]

Emergency Procedures

In the event of an accidental spill or exposure, immediate and appropriate action is required to
mitigate harm.

Emergency Response Workflow:
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Caption: Emergency response workflow for incidents involving 2,3,4-Trifluoroaniline.

First Aid Measures:

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing. If not breathing, give artificial respiration. Seek immediate medical
attention.[2]
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» Skin Contact: In case of skin contact, immediately remove all contaminated clothing. Wash
the affected area with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[2]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or
doctor.[2]

 Ingestion: If swallowed, rinse your mouth. Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[2]

By strictly following these guidelines, you can significantly reduce the risks associated with
handling 2,3,4-Trifluoroaniline and maintain a safe and productive research environment.
Always refer to the specific Safety Data Sheet (SDS) provided by your supplier for the most
detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.2,3,4-Trifluoroaniline | C6H4F3N | CID 77468 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. fishersci.com [fishersci.com]

¢ 3. cdhfinechemical.com [cdhfinechemical.com]

¢ 4. cdhfinechemical.com [cdhfinechemical.com]

e 5. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,3,4-
Trifluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293922#personal-protective-equipment-for-
handling-2-3-4-trifluoroaniline]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC268930050&productDescription=2+3+4-TRIFLUOROANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC268930050&productDescription=2+3+4-TRIFLUOROANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC268930050&productDescription=2+3+4-TRIFLUOROANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1293922?utm_src=pdf-body
https://www.benchchem.com/product/b1293922?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4-Trifluoroaniline
https://www.fishersci.com/store/msds?partNumber=AC268930050&productDescription=2+3+4-TRIFLUOROANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_8538986_2,3,4,-TRIFLUOROANILINECASNO3862-73-5MSDS.pdf
https://www.cdhfinechemical.com/images/product/specs/37_233583773_2,3,4-TRIFLUOROANILINE_CASNO-3862-73-5_248245.pdf
https://www.chemicalbook.com/msds/2-3-4-6-tetrafluoroaniline.pdf
https://www.benchchem.com/product/b1293922#personal-protective-equipment-for-handling-2-3-4-trifluoroaniline
https://www.benchchem.com/product/b1293922#personal-protective-equipment-for-handling-2-3-4-trifluoroaniline
https://www.benchchem.com/product/b1293922#personal-protective-equipment-for-handling-2-3-4-trifluoroaniline
https://www.benchchem.com/product/b1293922#personal-protective-equipment-for-handling-2-3-4-trifluoroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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